Cas no 2229556-36-7 (1-(2,3-dihydro-1H-inden-2-yl)cyclohexan-1-amine)

• Product Name: 1-(2,3-dihydro-1H-inden-2-yl)cyclohexan-1-amine
• CAS No: 2229556-36-7
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5930946
• PubChem ID: 165681881
• Update Time: 2025-05-25

1-(2,3-dihydro-1H-inden-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-2-yl)cyclohexan-1-amine
• EN300-1745014
• 2229556-36-7

• Inchi： 1S/C15H21N/c16-15(8-4-1-5-9-15)14-10-12-6-2-3-7-13(12)11-14/h2-3,6-7,14H,1,4-5,8-11,16H2
• InChI Key： KLYMUYYNHLSHJJ-UHFFFAOYSA-N
• SMILES： NC1(CCCCC1)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-2-yl)cyclohexan-1-amine

1-(2,3-Dihydro-1H-inden-2-yl)cyclohexan-1-amine: A Comprehensive Overview

1-(2,3-Dihydro-1H-inden-2-yl)cyclohexan-1-amine, also known by its CAS number 2229556-36-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a cyclohexanamine core attached to a 2,3-dihydroindenyl group, which introduces a level of complexity and diversity into its chemical profile.

The synthesis of 1-(2,3-dihydro-1H-inden-2-yl)cyclohexan-1-amine involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making it more accessible for research and commercial purposes. The compound's structure allows for various functional group transformations, making it a versatile building block in medicinal chemistry.

One of the most promising aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its activity in various biological systems, particularly in the context of neurodegenerative diseases and cancer. For instance, recent findings suggest that 1-(2,3-dihydro-1H-inden-2-yl)cyclohexan-1-amine exhibits moderate inhibitory effects on certain enzymes associated with Alzheimer's disease, indicating its potential as a therapeutic agent.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical catalysis. The indenyl group within its structure contributes to its ability to act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. This dual functionality underscores the compound's importance in both academic research and industrial applications.

The physical properties of CAS 2229556-36 are equally noteworthy. It exists as a crystalline solid under standard conditions and exhibits a melting point within the range typical for organic compounds of this class. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 1-(2,3-dihydroindene)cyclohexanamine. These studies provide insights into its interaction with biological targets at the molecular level, paving the way for rational drug design strategies.

In conclusion, 1-(2,3-dihydroindene)cyclohexanamine, with its unique structural features and diverse applications, remains a focal point in contemporary chemical research. As ongoing studies continue to unravel its potential, this compound is poised to play a pivotal role in advancing both therapeutic interventions and industrial processes.